Cas no 2193064-70-7 (3-3-(4-bromophenyl)propyl-3-methyl-3H-diazirine)

• Product Name: 3-3-(4-bromophenyl)propyl-3-methyl-3H-diazirine
• CAS No: 2193064-70-7
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 6407027
• PubChem ID: 165796370
• Update Time: 2025-10-28

3-3-(4-bromophenyl)propyl-3-methyl-3H-diazirine Chemical and Physical Properties

Names and Identifiers

• 3-3-(4-bromophenyl)propyl-3-methyl-3H-diazirine
• EN300-1693444
• 3-[3-(4-bromophenyl)propyl]-3-methyl-3H-diazirine
• 2193064-70-7

• Inchi： 1S/C11H13BrN2/c1-11(13-14-11)8-2-3-9-4-6-10(12)7-5-9/h4-7H,2-3,8H2,1H3
• InChI Key： QPTWHGDHMUWHSM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCC1(C)N=N1

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 24.7Ų

Additional information on 3-3-(4-bromophenyl)propyl-3-methyl-3H-diazirine

Introduction to 3-3-(4-bromophenyl)propyl-3-methyl-3H-diazirine (CAS No: 2193064-70-7)

3-3-(4-bromophenyl)propyl-3-methyl-3H-diazirine is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2193064-70-7, belongs to the class of diazirine derivatives, which are widely recognized for their unique photochemical properties and utility in various biochemical applications. The structural features of this molecule, particularly the presence of a 4-bromophenyl substituent and a 3-methyl group, contribute to its distinctive reactivity and make it a valuable tool in the development of innovative therapeutic strategies.

The diazirine functional group in 3-3-(4-bromophenyl)propyl-3-methyl-3H-diazirine is known for its ability to form covalent bonds with biological molecules upon exposure to ultraviolet (UV) light. This photochemical reaction enables researchers to specifically label and study proteins, nucleic acids, and other biomolecules with high precision. The compound's molecular structure, which includes a propyl chain and a methyl group, further enhances its solubility and stability, making it suitable for a wide range of experimental conditions.

In recent years, the application of diazirine-based compounds has expanded significantly due to their versatility in biochemical research. One of the most notable areas where this compound has been utilized is in the field of protein-protein interaction studies. The ability to photoaffinity label specific residues within a protein allows researchers to investigate the binding mechanisms and dynamics of protein complexes. This has been particularly valuable in understanding the function of membrane proteins and intracellular signaling pathways.

Moreover, 3-3-(4-bromophenyl)propyl-3-methyl-3H-diazirine has shown promise in the development of novel drug candidates. By incorporating this diazirine moiety into potential therapeutic molecules, researchers can design compounds that specifically target and modulate biological processes. For instance, studies have demonstrated that diazirine-tagged small molecules can be used to identify new drug targets and validate their importance in disease pathways. This approach has been instrumental in accelerating the drug discovery process by providing rapid and reliable biochemical assays.

The 4-bromophenyl substituent in the compound's structure plays a crucial role in its reactivity and selectivity. The bromine atom enhances the electrophilicity of the diazirine ring, making it more susceptible to nucleophilic attack by biological molecules. This property is particularly useful in applications where high labeling efficiency is required. Additionally, the bromophenyl group can be further functionalized or modified to tailor the compound's properties for specific research needs.

The 3-methyl group in 3-3-(4-bromophenyl)propyl-3-methyl-3H-diazirine contributes to the compound's overall stability and lipophilicity. This balance between hydrophobicity and hydrophilicity makes it an excellent candidate for studying membrane-bound proteins and lipophilic signaling molecules. The methyl group also influences the compound's interactions with biological targets by modulating its electronic properties and spatial orientation.

Recent advancements in photoaffinity labeling techniques have further enhanced the utility of diazirine-based compounds like 3-3-(4-bromophenyl)propyl-3-methyl-3H-diazirine. New methodologies have been developed to improve the efficiency of UV-induced reactions and minimize background labeling. These innovations have enabled researchers to conduct more sophisticated experiments with greater confidence in their results. For example, advanced imaging techniques combined with diazirine-tagged probes have allowed for real-time visualization of protein interactions in living cells.

The compound's potential applications extend beyond basic research into therapeutic development. In drug discovery pipelines, 3-3-(4-bromophenyl)propyl-3-methyl-3H-diazirine can be used to identify new targets for existing drugs or to develop entirely new therapeutic agents. Its ability to covalently modify biological molecules provides a powerful tool for validating drug targets and assessing drug efficacy. Additionally, diazirine-based compounds have been explored as tools for developing biosensors and diagnostic assays.

The synthesis of 3-3-(4-bromophenyl)propyl-3-methyl-3H-diazirine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of a brominated aromatic precursor followed by functionalization with propyl and methyl groups. The introduction of the diazirine moiety is achieved through carefully controlled reactions that ensure high yield and purity.

In conclusion, 3-3-(4-bromophenyl)propyl-3-methyl-3H-diazirine (CAS No: 2193064-70-7) is a versatile and powerful tool in chemical biology and pharmaceutical research. Its unique photochemical properties, combined with its well-designed molecular structure, make it an invaluable asset for studying protein interactions, developing novel drug candidates, and advancing our understanding of complex biological systems. As research methodologies continue to evolve, the applications of this compound are expected to expand even further, driving innovation in both academic research and industrial drug development.